Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate
Overview
Description
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate is a chemical compound with the linear formula (CH3O)2C6H3CH2CH2CO2C2H5 . It has a molecular weight of 238.28 .
Molecular Structure Analysis
The molecular structure of Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate can be represented by the SMILES stringCCOC(=O)CCc1ccc(OC)c(OC)c1 . Physical And Chemical Properties Analysis
The compound has a refractive index n20/D of 1.513 (lit.) . It has a boiling point of 193 °C/20 mmHg (lit.) and a melting point of 13 °C (lit.) . The density of the compound is 1.112 g/mL at 25 °C (lit.) .Scientific Research Applications
Microbial Synthesis
Ethyl 3-oxo-3-(3,4-dimethoxyphenyl)propionate has been utilized in microbial synthesis. A study by Bardot et al. (1996) demonstrated the microbiological reduction of this compound, leading to the preparation of (+)-(3R)-ethyl 3-hydroxy-3-(3,4-dimethoxyphenyl)propionate on a quantitative scale, with its absolute configuration assigned by X-ray structural determination (Bardot et al., 1996).
Catalyst in Transesterification
The compound has been used in studies involving transesterification processes. Pericas et al. (2008) described the use of zinc(II) oxide as a catalyst for the selective transesterification of β-ketoesters, including ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate, leading to good to excellent yields (Pericas et al., 2008).
Synthesis of Bridged-Ring Nitrogen Compounds
Gentles et al. (1991) utilized ethyl 3,4-dimethoxyphenyl(phenyl)acetate in the synthesis of bridged 3-benzazepine derivatives as conformationally restricted dopamine analogues, highlighting its utility in the synthesis of complex organic compounds (Gentles et al., 1991).
Spectroscopic and Diffractometric Study
Vogt et al. (2013) conducted a study on polymorphism in a compound structurally similar to ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate. They characterized two polymorphic forms using spectroscopic and diffractometric techniques, providing insights into analytical and physical characterization challenges (Vogt et al., 2013).
Synthesis of Disease-Modifying Antirheumatic Drugs
A study by Baba et al. (1998) involved the synthesis and activity of metabolites of a compound similar to ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate, aiming to evaluate its potential as a disease-modifying antirheumatic drug (Baba et al., 1998).
Safety and Hazards
properties
IUPAC Name |
ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O5/c1-4-18-13(15)8-10(14)9-5-6-11(16-2)12(7-9)17-3/h5-7H,4,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHSYONGONOKNAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=CC(=C(C=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20374336 |
Source
|
| Record name | ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20374336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate | |
CAS RN |
4687-37-0 |
Source
|
| Record name | ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20374336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3,4-dimethoxybenzoylacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate in the synthesis of chromenone-crown ethers?
A: Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate acts as a crucial starting material in the synthesis of the targeted chromenone-crown ethers. The research paper [] outlines its reaction with either 1,2,3-trihydroxybenzene or 1,2,4-triacetoxybenzene in the presence of either sulfuric acid (H2SO4) or trifluoroacetic acid (CF3COOH). This reaction yields o-dihydroxy-4-(3,4-dimethoxyphenyl)-chromenones, which then serve as precursors for the final chromenone-crown ether compounds.
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